Cas no 1199215-67-2 (2-(2,5-Difluorophenoxy)isonicotinic acid)

• Product Name: 2-(2,5-Difluorophenoxy)isonicotinic acid
• CAS No: 1199215-67-2
• MF: C₁₂H₇F₂NO₃
• MW: 251.185690164566
• MDL: MFCD13248684
• CID: 3042741
• Update Time: 2025-06-15

2-(2,5-Difluorophenoxy)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Difluorophenoxy)isonicotinic acid

• MDL： MFCD13248684
• Inchi： 1S/C12H7F2NO3/c13-8-1-2-9(14)10(6-8)18-11-5-7(12(16)17)3-4-15-11/h1-6H,(H,16,17)
• InChI Key： MSRGCSQKRRUWJH-UHFFFAOYSA-N
• SMILES： C1(OC2=CC(F)=CC=C2F)=NC=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(2,5-Difluorophenoxy)isonicotinic acid

2-(2,5-Difluorophenoxy)isonicotinic acid (CAS No. 1199215-67-2): An Overview of Its Properties and Applications

2-(2,5-Difluorophenoxy)isonicotinic acid (CAS No. 1199215-67-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DFPIA, is characterized by its unique structural features, which include a difluorophenoxy group and an isonicotinic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2,5-Difluorophenoxy)isonicotinic acid is represented by the formula C₁₃H₈F₂N₂O₃. The presence of the difluorophenoxy group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The isonicotinic acid moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a key functional group in many bioactive compounds.

In recent years, DFPIA has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a lead compound in the development of novel anti-inflammatory agents. Studies have shown that DFPIA exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, DFPIA has also shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Specifically, DFPIA has been found to target key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that DFPIA could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of DFPIA have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, DFPIA has demonstrated low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In addition to its therapeutic applications, DFPIA has also been explored for its use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for studying the interactions between small molecules and biological targets. For example, researchers have used DFPIA-based probes to investigate the binding sites and mechanisms of action of various enzymes and receptors involved in inflammatory and cancer pathways.

The synthesis of 2-(2,5-Difluorophenoxy)isonicotinic acid has been optimized to ensure high yields and purity. Common synthetic routes involve the reaction of 2,5-difluorophenol with isonicotinoyl chloride or an equivalent reagent under controlled conditions. The resulting product can be further purified using techniques such as recrystallization or column chromatography to achieve high purity levels suitable for pharmaceutical applications.

In conclusion, 2-(2,5-Difluorophenoxy)isonicotinic acid (CAS No. 1199215-67-2), or DFPIA, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.